molecular formula C14H30O B3432657 1-Tetradecanol CAS No. 67762-41-8

1-Tetradecanol

Cat. No.: B3432657
CAS No.: 67762-41-8
M. Wt: 214.39 g/mol
InChI Key: HLZKNKRTKFSKGZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Tetradecanol is a colorless thick liquid (heated) with a faint alcohol odor. Solidifies and floats on water. (USCG, 1999)
Tetradecan-1-ol is a long-chain fatty alcohol that is tetradecane in which one of the terminal methyl hydrogens is replaced by a hydroxy group It is a long-chain primary fatty alcohol, a fatty alcohol 14:0 and a primary alcohol.
1-Tetradecanol is a natural product found in Lolium perenne, Frullania solanderiana, and other organisms with data available.

Properties

IUPAC Name

tetradecan-1-ol
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InChI

InChI=1S/C14H30O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15/h15H,2-14H2,1H3
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InChI Key

HLZKNKRTKFSKGZ-UHFFFAOYSA-N
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Canonical SMILES

CCCCCCCCCCCCCCO
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Molecular Formula

C14H30O
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Related CAS

67905-32-2 (aluminum salt)
Record name Myristyl alcohol [NF]
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DSSTOX Substance ID

DTXSID9026926
Record name 1-Tetradecanol
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Molecular Weight

214.39 g/mol
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Physical Description

Tetradecanol is a colorless thick liquid (heated) with a faint alcohol odor. Solidifies and floats on water. (USCG, 1999), Liquid; Liquid, Other Solid, Dry Powder; Liquid, Liquid, Other Solid, White solid; [Merck Index], Solid
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Boiling Point

505.8 °F at 760 mmHg (USCG, 1999), 295.8 °C
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Flash Point

285 °F (USCG, 1999), 140.5 °C, 285 °F (141 °C) (Open cup)
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Solubility

In water, 1.91X10-1 mg/L at 25 °C, In water, 0.30 mg/L at 25 °C, Very soluble in ethanol, ether, acetone, benzene, chloroform, Soluble in ether, slightly soluble in alcohol
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Density

0.824 at 100.4 °F (USCG, 1999) - Less dense than water; will float, 0.823 at 40 °C, Bulk density = 7.0 lb/gal; specific gravity: 0.8355 at 20 °C/20 °C, Density: 0.8236 g/cu cm at 38 °C
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Vapor Density

7.39 (Air = 1)
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Vapor Pressure

0.00011 [mmHg], 1.1X10-4 mm Hg at 25 °C
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Color/Form

White solid, White crystals, Leaflets

CAS No.

112-72-1, 67762-30-5, 67762-41-8, 68002-95-9, 68333-80-2, 68855-56-1, 71750-71-5, 75782-87-5, 63393-82-8, 27196-00-5
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Melting Point

99.7 °F (USCG, 1999), 37.7 °C, Liquid Molar Volume = 0.2604 cu m/kmol (determined at the triple point); IG Heat of Formation = -4.8409X10+8 J/kmol; Heat of Fusion at Melting Point = 4.9510X10+7 J/kmol (determined for the beta form), 39.5 °C
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Retrosynthesis Analysis

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Feasible Synthetic Routes

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